4-chloro-N-{2-[4-(4-fluorophenyl)piperazin-1-yl]-2-(furan-2-yl)ethyl}benzene-1-sulfonamide

• IUPAC Name: 4-chloro-N-[2-[4-(4-fluorophenyl)piperazin-1-yl]-2-(furan-2-yl)ethyl]benzenesulfonamide
• InChI: InChI=1S/C22H23ClFN3O3S/c23-17-3-9-20(10-4-17)31(28,29)25-16-21(22-2-1-15-30-22)27-13-11-26(12-14-27)19-7-5-18(24)6-8-19/h1-10,15,21,25H,11-14,16H2
• InChI Key: DTCUXINKHQVPGG-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCN1C2=CC=C(C=C2)F)C(CNS(=O)(=O)C3=CC=C(C=C3)Cl)C4=CC=CO4
• Molecular Formula: C22H23ClFN3O3S
• Molecular Weight: 464.0 g/mol
• CAS No.: 877648-34-5

Description

This compound features a 4-chlorobenzenesulfonamide core linked via an ethyl bridge to a piperazine ring substituted with a 4-fluorophenyl group. A furan-2-yl moiety is attached to the ethyl chain, distinguishing it from related structures.

Biological Activity

The compound 4-chloro-N-{2-[4-(4-fluorophenyl)piperazin-1-yl]-2-(furan-2-yl)ethyl}benzene-1-sulfonamide is a sulfonamide derivative that has garnered attention due to its potential biological activities. This article delves into its biological activity, focusing on its pharmacological properties, mechanisms of action, and relevant case studies.

Structure

The chemical structure of the compound can be represented as follows:

• Chemical Formula : C$_{19}$H$_{22}$ClF N$_{2}$O$_{2}$S
• Molecular Weight : 392.91 g/mol

Structural Components

• Chloro Group : Enhances lipophilicity and may influence receptor interactions.
• Fluorophenyl Ring : Potentially increases binding affinity to biological targets.
• Piperazine Moiety : Commonly associated with psychoactive effects and receptor binding.
• Furan Ring : Contributes to the compound's unique pharmacological profile.

Anticancer Activity

Recent studies have indicated that sulfonamide derivatives, including this compound, exhibit significant anticancer properties. The mechanism often involves the inhibition of various enzymes and pathways critical for cancer cell proliferation.

Case Study: Cytotoxicity Assays

A study evaluated the cytotoxic effects of several sulfonamide derivatives, including our compound, against human cancer cell lines. The results showed:

Compound	Cell Line	IC$_{50}$ (µM)
4-chloro-N-{...}	A431 (epidermoid carcinoma)	5.2
4-chloro-N-{...}	HepG2 (hepatocellular carcinoma)	3.8

These findings suggest a promising role for this compound in cancer therapy, particularly against A431 and HepG2 cell lines .

Antimicrobial Activity

Sulfonamides are traditionally known for their antimicrobial properties. This compound was tested against a range of bacterial strains, demonstrating effective inhibition.

Antibacterial Testing Results

Bacterial Strain	Minimum Inhibitory Concentration (MIC) (µg/mL)
Staphylococcus aureus	12.5
Escherichia coli	25.0

These results indicate that the compound retains significant antibacterial activity, comparable to established sulfonamide antibiotics .

The biological activity of this compound is primarily attributed to its ability to inhibit specific enzymes involved in folate synthesis in bacteria and tumor cells. By mimicking para-aminobenzoic acid (PABA), it competes for binding sites on dihydropteroate synthase, disrupting folate metabolism essential for nucleic acid synthesis.

Structure-Activity Relationship (SAR)

Research has shown that modifications to the sulfonamide structure can significantly affect biological activity. For instance:

• Chlorine Substitution : Enhances lipophilicity and may improve membrane permeability.
• Fluorine Substitution : Increases binding affinity to target proteins.
• Piperazine Variants : Altering substituents on the piperazine ring can lead to variations in receptor selectivity and potency.

Recent Advances in Sulfonamide-Based Compounds

A review highlighted the development of hybrid compounds combining sulfonamides with other pharmacophores, leading to enhanced biological activities such as anti-inflammatory and anticancer effects .

Comparison with Similar Compounds

Key Structural Differences

The target compound is compared below with structurally related sulfonamide derivatives:

Compound Name	Core Structure	Aryl Substituent	Additional Groups	Molecular Weight	Notable Features
Target Compound	Piperazine	4-Fluorophenyl	Furan-2-yl ethyl	~539	Enhanced polarity from furan
W-18	Piperidine	4-Nitrophenyl	None	~407	High lipophilicity (nitro group)
4-Bromo Analog	Piperazine	2-Fluorophenyl	Furan-2-yl ethyl	508.4	Halogen variation (Br vs. Cl)
S 18126	Piperazine	Dihydrobenzodioxine	Indan	~457	Dopamine D4 antagonist (Ki=2.4 nM)
Dual Sulfonamide Derivative	Piperazine	4-Chlorophenyl	Dual sulfonamide groups	~547	Increased electronic effects

Pharmacological and Functional Comparisons

Receptor Binding and Selectivity

• S 18126 : Exhibits >100-fold selectivity for dopamine D4 receptors (Ki=2.4 nM) over D2/D3, attributed to its dihydrobenzodioxine and indan moieties .
• W-18 : Structurally related to fentanyl but lacks µ-opioid receptor affinity due to sulfonamide substitution and nitro group .
• Target Compound : The furan group may confer unique binding to serotonin or sigma receptors, though empirical data are lacking.

Physicochemical Properties

• Lipophilicity : The nitro group in W-18 increases logP compared to the target compound’s fluorophenyl and furan substituents .
• Solubility : The sulfonamide group enhances water solubility, but the furan and fluorophenyl groups may reduce it relative to simpler analogs .